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Compound of Interest

Compound Name:
2,4-bis(2-phenylpropan-2-

yl)phenol

Cat. No.: B025650 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and answers to frequently asked

questions regarding the dispersion of 2,4-dicumylphenol in polymer systems.

Properties of 2,4-Dicumylphenol
Understanding the fundamental physical and chemical properties of 2,4-dicumylphenol is the

first step in troubleshooting its dispersion. These properties directly influence how it behaves

during polymer processing.
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Property Value Source

CAS Registry Number 2772-45-4 [1]

Molecular Formula C₂₄H₂₆O [1][2]

Molecular Weight 330.46 g/mol [1][3]

Appearance White to pale yellow solid [2][3]

Melting Point 63-70 °C [1][2][3][4]

Boiling Point
~190-206 °C (at reduced

pressure)
[1][2]

Density ~1.063 g/cm³ (at 20 °C) [1][2]

Solubility Soluble in Methanol [2]

Troubleshooting Poor Dispersion
This guide addresses common issues encountered during the incorporation of 2,4-

dicumylphenol into polymer matrices.

Q1: What are the visual or physical signs of poor 2,4-dicumylphenol dispersion?

Poor dispersion can manifest in several ways. Initial signs include:

Haziness or Discoloration: The final polymer product may appear cloudy, hazy, or have

inconsistent color.[5]

Surface Defects: Issues like "blooming," where the additive migrates to the surface, can

create a sweaty, tacky, or crystalline layer.[5] This is a result of the additive concentration

exceeding its solubility in the polymer matrix.[5]

Agglomerates: Visible particles or specks within the polymer matrix, which can be confirmed

through microscopy.

Inconsistent Mechanical Properties: Poor dispersion can lead to brittleness, cracking, or

variable performance across different batches or even within the same sample.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://static1.squarespace.com/static/591c7e1086e6c0c8ce35371f/t/5ace18eeaa4a999da483f8b8/1523456239041/DCP.pdf
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://static1.squarespace.com/static/591c7e1086e6c0c8ce35371f/t/5ace18eeaa4a999da483f8b8/1523456239041/DCP.pdf
https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://static1.squarespace.com/static/591c7e1086e6c0c8ce35371f/t/5ace18eeaa4a999da483f8b8/1523456239041/DCP.pdf
http://angenechemical.com/sds/2772-45-4.pdf
https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://commonchemistry.cas.org/detail?cas_rn=2772-45-4
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://www.chembk.com/en/chem/2,4-dicumylphenol
https://www.specialchem.com/polymer-additives/guide/antioxidant-blooming
https://www.specialchem.com/polymer-additives/guide/antioxidant-blooming
https://www.specialchem.com/polymer-additives/guide/antioxidant-blooming
https://vinatiorganics.com/2023/08/14/phenolic-antioxidants-in-polymers-enhancing-the-durability-of-plastics-and-rubbers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What are the primary causes of poor dispersion?

Poor dispersion is typically a result of one or more interacting factors related to the material

properties, formulation, and processing conditions. The key factors are temperature, mixing

(shear), compatibility, and concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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